Cas no 4426-47-5 (Butylboronic Acid)

Butylboronic Acid Properties

Names and Identifiers

• 1-Butylboronic acid
• n-Butaneboronic acid
• 1-butyldihydroxyborane
• Butylboronic acid
• Butylboronic Acid (contains varying amounts of Anhydride)[for Esterification]
• 1-(dihydroxyboryl)butane1-BUTANEBORONIC ACID1-BUTYLBORONIC ACIDBUTYLBORIC ACIDBUTYLBORONIC ACIDN-BUTYLBORONIC ACIDNBBAN...
• 1-Butane boronic acid
• n-Butylboronic Acid
• sec-Butylboronic acid
• Butylboronic acid (contains varying aMounts of Anhydride)
• 1-Butaneboronic Acid (contains varying amounts of Anhydride)
• 1-(Dihydroxyboryl)butane
• n-Butylboronicacid
• +Expand

• MDL： MFCD00002106
• InChIKey： QPKFVRWIISEVCW-UHFFFAOYSA-N
• Inchi： 1S/C4H11BO2/c1-2-3-4-5(6)7/h6-7H,2-4H2,1H3
• SMILES： CCCCB(O)O
• BRN： 1733489

Computed Properties

• Exact Mass: 102.08521g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.08521g/mol
• Monoisotopic Mass: 102.08521g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 7
• Complexity: 38.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 0.25930
• PSA: 40.46000
• Refractive Index: 1.4
• Water Partition Coefficient: ca 2.5 g/100 mL
• Boiling Point: 189.2℃ at 760 mmHg
• Melting Point: 90-92 °C (lit.)
  90-92 °C
• Flash Point: 68.2°C
• Color/Form: Crystallization. It is hygroscopic. Sensitive to air.
• Solubility: Not determined.
• Sensitiveness: Air Sensitive & Hygroscopic
• Density: 0.9140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents